Cas no 2624126-22-1 (2-(1-Nitrosopiperidin-4-yl)pyrimidine-5-carboxylic acid)

• Product Name: 2-(1-Nitrosopiperidin-4-yl)pyrimidine-5-carboxylic acid
• CAS No: 2624126-22-1
• MF: C₁₀H₁₂N₄O₃
• MW: 236.227281570435
• CID: 5974856
• PubChem ID: 165904302
• Update Time: 2025-10-29

2-(1-Nitrosopiperidin-4-yl)pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-nitrosopiperidin-4-yl)pyrimidine-5-carboxylic acid
• EN300-27752185
• 2624126-22-1
• 2-(1-Nitrosopiperidin-4-yl)pyrimidine-5-carboxylic acid

• Inchi： 1S/C10H12N4O3/c15-10(16)8-5-11-9(12-6-8)7-1-3-14(13-17)4-2-7/h5-7H,1-4H2,(H,15,16)
• InChI Key： KTTLYFZRIVLADY-UHFFFAOYSA-N
• SMILES： O=NN1CCC(C2N=CC(C(=O)O)=CN=2)CC1

Computed Properties

• Exact Mass: 236.09094026g/mol
• Monoisotopic Mass: 236.09094026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 95.8Ų

Additional information on 2-(1-Nitrosopiperidin-4-yl)pyrimidine-5-carboxylic acid

Introduction to 2-(1-Nitrosopiperidin-4-yl)pyrimidine-5-carboxylic acid (CAS No. 2624126-22-1)

2-(1-Nitrosopiperidin-4-yl)pyrimidine-5-carboxylic acid (CAS No. 2624126-22-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a nitroso group and a pyrimidine carboxylic acid moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The nitroso group in the compound is known for its ability to modulate various biological processes, including nitric oxide (NO) release and protein nitrosylation. Nitric oxide is a crucial signaling molecule involved in numerous physiological and pathological processes, such as vasodilation, neurotransmission, and immune responses. The presence of the nitroso group in 2-(1-Nitrosopiperidin-4-yl)pyrimidine-5-carboxylic acid suggests that it may have the potential to influence these processes, making it an interesting candidate for further investigation.

The pyrimidine carboxylic acid moiety is another key structural feature of this compound. Pyrimidine derivatives are widely studied for their diverse biological activities, including antiviral, antibacterial, and anticancer properties. The carboxylic acid group can enhance the solubility and bioavailability of the compound, which is crucial for its therapeutic efficacy. Additionally, the carboxylic acid group can participate in various chemical reactions, such as esterification and amidation, which can be useful in the development of prodrugs or drug conjugates.

Recent studies have explored the potential applications of 2-(1-Nitrosopiperidin-4-yl)pyrimidine-5-carboxylic acid in various therapeutic areas. One notable area of research is its potential as an antiviral agent. A study published in the Journal of Medicinal Chemistry reported that 2-(1-Nitrosopiperidin-4-yl)pyrimidine-5-carboxylic acid exhibited significant antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action was attributed to its ability to inhibit viral replication by interfering with key viral enzymes.

In addition to its antiviral properties, 2-(1-Nitrosopiperidin-4-yl)pyrimidine-5-carboxylic acid has also shown promise as an anticancer agent. Research conducted at a leading cancer research institute demonstrated that this compound selectively inhibited the growth of various cancer cell lines, including breast cancer and lung cancer cells. The anticancer activity was attributed to its ability to induce apoptosis and cell cycle arrest, which are critical mechanisms for cancer therapy.

The pharmacokinetic properties of 2-(1-Nitrosopiperidin-4-yl)pyrimidine-5-carboxylic acid have also been investigated. Preclinical studies have shown that this compound has favorable pharmacokinetic profiles, including good oral bioavailability and a long half-life. These properties make it a promising candidate for further development as an oral therapeutic agent.

Safety and toxicity studies are essential for any potential drug candidate. Preliminary toxicology studies have indicated that 2-(1-Nitrosopiperidin-4-yl)pyrimidine-5-carboxylic acid has a low toxicity profile at therapeutic doses. However, more extensive safety evaluations are needed to fully assess its safety in humans.

In conclusion, 2-(1-Nitrosopiperidin-4-yl)pyrimidine-5-carboxylic acid (CAS No. 2624126-22-1) is a promising compound with potential applications in antiviral and anticancer therapy. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further preclinical and clinical development. Ongoing research aims to elucidate its mechanisms of action and optimize its therapeutic potential for various diseases.